4-[4-[4-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl]morpholine

• IUPAC Name: 4-[4-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C17H23N7OS/c1-2-13(1)15-20-21-17(26-15)24-7-5-22(6-8-24)14-3-4-18-16(19-14)23-9-11-25-12-10-23/h3-4,13H,1-2,5-12H2
• InChI Key: UIQQEBNHMPHVOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(S2)N3CCN(CC3)C4=NC(=NC=C4)N5CCOCC5
• Molecular Formula: C17H23N7OS
• Molecular Weight: 373.5 g/mol

Description

The compound is a complex organic molecule that includes several functional groups: a cyclopropyl group, a 1,3,4-thiadiazol-2-yl group, a piperazin-1-yl group, and a pyrimidin-2-yl group. These groups are common in many pharmaceuticals and bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The 1,3,4-thiadiazole ring, for example, is a five-membered ring containing two nitrogen atoms and one sulfur atom.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups can undergo a variety of reactions. For example, piperazines can act as bidentate ligands in coordination chemistry.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar functional groups have been found to have antiviral, anti-inflammatory, and anticancer activities.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. Given the biological activity of similar compounds, it could have potential uses in medicine.